Cas no 102202-87-9 (Bis(phthaliMidylpropyl)aMine)

• Product Name: Bis(phthaliMidylpropyl)aMine
• CAS No: 102202-87-9
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 2865522
• PubChem ID: 10453047
• Update Time: 2025-04-21

Bis(phthaliMidylpropyl)aMine Chemical and Physical Properties

Names and Identifiers

• Bis(phthaliMidylpropyl)aMine
• 2,2'-(azanediylbis(propane-3,1-diyl))bis(isoindoline-1,3-dione)
• SCHEMBL9218494
• 102202-87-9
• 3,3'-diphthalimidodipropylamine
• 2-[3-[3-(1,3-dioxoisoindol-2-yl)propylamino]propyl]isoindole-1,3-dione
• CS-0254545

• Inchi： 1S/C22H21N3O4/c26-19-15-7-1-2-8-16(15)20(27)24(19)13-5-11-23-12-6-14-25-21(28)17-9-3-4-10-18(17)22(25)29/h1-4,7-10,23H,5-6,11-14H2
• InChI Key： UTFSALSHCXWUKG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCNCCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 86.8Ų